N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide

• Molecular Formula: C23H36BrN3O3
• Molecular Weight: 482.5 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide
• InChI: InChI=1S/C23H36BrN3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(29)25-18-23(30)27-26-17-19-16-20(24)14-15-21(19)28/h14-17,28H,2-13,18H2,1H3,(H,25,29)(H,27,30)/b26-17+
• InChI Key: QQESXMHYTQICBS-YZSQISJMSA-N
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)NCC(=O)N/N=C/C1=C(C=CC(=C1)Br)O
• Canonical SMILES: CCCCCCCCCCCCCC(=O)NCC(=O)NN=CC1=C(C=CC(=C1)Br)O

Description

The compound N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide is a hydrazone derivative characterized by a 5-bromo-2-hydroxyphenylmethylidene group linked to a hydrazinyl-oxoethyl chain and a tetradecanamide (C14) tail. Hydrazones are renowned for their versatility in coordination chemistry and biological applications due to their imine (–C=N–) and amide (–CONH–) functionalities, which enable metal chelation and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide typically involves multiple steps:

Bromination of Phenol: The starting material, 2-hydroxyphenyl, is brominated using bromine in the presence of a catalyst to yield 5-bromo-2-hydroxyphenyl.

Formation of Hydrazone: The brominated phenol is then reacted with hydrazine hydrate to form the hydrazone intermediate.

Condensation Reaction: The hydrazone intermediate undergoes a condensation reaction with tetradecanoic acid chloride in the presence of a base to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions

N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The hydrazone linkage can be reduced to form hydrazines.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Hydrazines and amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe for studying biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific properties, such as enhanced thermal stability or conductivity.

Mechanism of Action

The mechanism of action of N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide involves its interaction with specific molecular targets. The brominated phenyl group can interact with enzymes or receptors, potentially inhibiting their activity. The hydrazone linkage may also play a role in binding to biological molecules, affecting their function and signaling pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations on the Aromatic Ring

The 5-bromo-2-hydroxyphenyl group in the target compound distinguishes it from analogues with alternative substituents:

• N-{2-[(2E)-2-(2-Hydroxy-3-methoxybenzylidene)hydrazinyl]-2-oxoethyl}tetradecanamide (): Replaces bromine with a methoxy group at the 3-position. The methoxy group introduces electron-donating effects, reducing electrophilicity compared to bromine. This may decrease metal-binding affinity but improve solubility .
• N′-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide (): Substitutes the hydroxy group with methoxy, eliminating hydrogen-bonding capacity. The benzimidazole-thioacetamide moiety introduces sulfur-based coordination sites, broadening metal-binding selectivity .

Table 1: Substituent Effects on Aromatic Rings

Compound	Substituents	Key Functional Groups	Impact on Properties	Reference
Target compound	5-Br, 2-OH	–Br (EWG), –OH (H-bond donor)	Enhanced metal chelation, polarity	–
	2-OH, 3-OCH3	–OCH3 (EDG), –OH	Reduced electrophilicity, solubility
	5-Br, 2-OCH3	–Br, –OCH3, –S–	Sulfur-mediated coordination

Hydrazone Backbone Modifications

The hydrazinyl-oxoethyl backbone is conserved across analogues, but terminal groups vary:

• N′-[(E)-1-(5-Bromo-2-hydroxyphenyl)ethylidene]-2-chlorobenzohydrazide (): Replaces the tetradecanamide with a 2-chlorobenzoyl group. The shorter aromatic chain reduces lipophilicity but may enhance π-π stacking interactions in crystal packing .
• N-{2-[(2E)-2-(2-Ethoxybenzylidene)hydrazinyl]-2-oxoethyl}tetradecanamide (): Features a 2-ethoxybenzylidene group instead of bromo-hydroxyphenyl.

Terminal Amide Group Variations

The tetradecanamide group in the target compound contrasts with shorter or aromatic acyl chains in analogues:

• N-(2-(2-(3-Methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide (): Uses a benzamide terminus, which reduces hydrophobicity but introduces aromatic interactions. This may limit bioavailability compared to the C14 chain .
• The benzamide group, however, offers less lipophilicity than tetradecanamide .

Table 2: Terminal Group Comparisons

Compound	Terminal Group	Molecular Weight (g/mol)	Lipophilicity (LogP)*	Biological Relevance	Reference
Target compound	Tetradecanamide (C14)	~509.5	High (~8.5)	Enhanced membrane permeability	–
	2-Chlorobenzoyl	367.62	Moderate (~3.2)	Improved crystallinity
	Benzamide + azetidinone	~400.8	Moderate (~3.8)	Antimicrobial/anticancer

*Estimated using fragment-based methods.

Crystallographic Behavior

The E-configuration of the imine bond is conserved in hydrazone derivatives, as confirmed by single-crystal X-ray analyses (e.g., ). The target compound’s bromo and hydroxy groups likely promote intramolecular hydrogen bonds (O–H⋯N, N–H⋯O), stabilizing its planar structure . In contrast, methoxy-substituted analogues () exhibit weaker hydrogen bonds, leading to less rigid packing .

Biological Activity

Chemical Structure and Properties

• Molecular Formula : C17H25BrN4O2
• Molecular Weight : 395.31 g/mol
• IUPAC Name : N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide

Synthesis

The synthesis of this compound typically involves the reaction of hydrazine derivatives with appropriate aldehydes and amides under controlled conditions. Various synthetic routes have been explored to optimize yield and purity.

The biological activity of N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors involved in various metabolic pathways. The presence of bromine and hydroxyl groups enhances its binding affinity, potentially leading to significant pharmacological effects.

Antimicrobial Activity

Research indicates that this compound exhibits promising antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial strains, including:

Bacterial Strain	Inhibition Zone (mm)	Concentration Tested (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Pseudomonas aeruginosa	10	100

These results suggest that the compound may be a candidate for developing new antimicrobial agents.

Anti-cancer Activity

In vitro studies have demonstrated that N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide exhibits cytotoxic effects against cancer cell lines, including:

Cancer Cell Line	IC50 (µM)	Mechanism
HeLa	25	Induction of apoptosis
MCF-7	30	Cell cycle arrest at G1 phase

These findings indicate potential for further investigation in cancer therapeutics.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry reported the synthesis and antimicrobial evaluation of N-[2-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]tetradecanamide. The compound was tested against a panel of microbial pathogens, showing significant inhibition compared to standard antibiotics.

Study 2: Cytotoxicity in Cancer Research

Another study focused on the anti-cancer properties of this compound, where it was tested on various cancer cell lines. The results indicated a dose-dependent cytotoxic effect, with mechanisms involving apoptosis and cell cycle disruption being elucidated through flow cytometry analysis.